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Compound of Interest

Compound Name:
4-Methoxy-3-[(2-

naphthyloxy)methyl]benzaldehyde

Cat. No.: B452521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, a putative

synthesis protocol, and potential biological activities of the compound 4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde. Drawing upon established principles of organic synthesis

and extrapolating from the biological profiles of structurally related molecules, this document

serves as a foundational resource for researchers interested in the exploration of this and

similar chemical entities for applications in medicinal chemistry and drug discovery. While

specific experimental data for the title compound is not extensively available in public literature,

this guide offers a robust starting point for its synthesis and biological evaluation.

Chemical Identity and Properties
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 4-
Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde.

This nomenclature is derived from the parent molecule, benzaldehyde. The substituents on the

benzene ring are a methoxy group at the 4th position and a (2-naphthyloxy)methyl group at the

3rd position. The numbering of the benzene ring begins at the aldehyde functional group.

Table 1: Physicochemical Properties (Predicted and Analog-Based)
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Property Value Source/Basis

Molecular Formula C₁₉H₁₆O₃ Calculated

Molecular Weight 292.33 g/mol Calculated

Appearance
White to off-white solid

(Predicted)
Based on similar aryl ethers

Melting Point Not available
Requires experimental

determination

Boiling Point Not available
Requires experimental

determination

Solubility

Soluble in organic solvents

(e.g., DMSO, DMF, CH₂Cl₂)

(Predicted)

General solubility of similar

organic compounds

¹H NMR, ¹³C NMR Not available
Requires experimental

determination

IR Spectroscopy Not available
Requires experimental

determination

Mass Spectrometry Not available
Requires experimental

determination

Proposed Synthesis
A plausible and efficient method for the synthesis of 4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde is the Williamson ether synthesis. This reaction involves

the nucleophilic substitution of a halide by an alkoxide. In this proposed synthesis, the sodium

salt of 2-naphthol (2-naphthoxide) will act as the nucleophile, attacking the electrophilic carbon

of 3-(bromomethyl)-4-methoxybenzaldehyde.

Synthesis Workflow
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Figure 1: Proposed Synthesis Workflow
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Figure 2: Hypothetical Modulation of the MAPK Pathway
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b452521#4-methoxy-3-2-naphthyloxy-methyl-
benzaldehyde-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b452521#4-methoxy-3-2-naphthyloxy-methyl-benzaldehyde-iupac-name
https://www.benchchem.com/product/b452521#4-methoxy-3-2-naphthyloxy-methyl-benzaldehyde-iupac-name
https://www.benchchem.com/product/b452521#4-methoxy-3-2-naphthyloxy-methyl-benzaldehyde-iupac-name
https://www.benchchem.com/product/b452521#4-methoxy-3-2-naphthyloxy-methyl-benzaldehyde-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b452521?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b452521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

